Silver-mediated synthesis of 1,4-dihydropyridine sulfones via [4 + 2] cyclization of N-allenylsulfonamides and enaminones with a 1,3-sulfonyl shift†

Organic Chemistry Frontiers Pub Date: 2023-11-14 DOI: 10.1039/D3QO01681A

Abstract

This study outlines the development of an innovative tandem reaction involving [4 + 2] cyclization with 1,3-sulfonyl migration from N-allenylsulfonamides and enaminones, expanding the scope of synthetic methodologies for multifunctional 1,4-dihydropyridine derivatives. The outlined approach furnishes a broad spectrum of sulfonyl-substituted 1,4-dihydropyridine derivatives with good to excellent yields, which can be subsequently converted into diverse sulfonyl-substituted compounds such as pyridine, tetrahydropyridine, and piperidine derivatives through simplified operation. The methodological advancements achieved in this research not only demonstrate the versatility and applicability of the synthesized derivatives across varied substrates and conditions but also present promising potential for the development and diversification of unsymmetrical 1,4-dihydropyridine sulfones.

Graphical abstract: Silver-mediated synthesis of 1,4-dihydropyridine sulfones via [4 + 2] cyclization of N-allenylsulfonamides and enaminones with a 1,3-sulfonyl shift
Silver-mediated synthesis of 1,4-dihydropyridine sulfones via [4 + 2] cyclization of N-allenylsulfonamides and enaminones with a 1,3-sulfonyl shift†
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